Cas no 920528-85-4 (3-Pyridazinamine, 6-(4-methyl-1-piperazinyl)-N-[2-(1-pyrrolidinyl)ethyl]-)

• Product Name: 3-Pyridazinamine, 6-(4-methyl-1-piperazinyl)-N-[2-(1-pyrrolidinyl)ethyl]-
• CAS No: 920528-85-4
• MF: C₁₅H₂₆N₆
• MW: 290.407142162323
• CID: 755940
• PubChem ID: 71424005
• Update Time: 2025-04-19

3-Pyridazinamine, 6-(4-methyl-1-piperazinyl)-N-[2-(1-pyrrolidinyl)ethyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridazinamine, 6-(4-methyl-1-piperazinyl)-N-[2-(1-pyrrolidinyl)ethyl]-
• 6-(4-methylpiperazin-1-yl)-N-(2-pyrrolidin-1-ylethyl)pyridazin-3-amine
• 6-(4-Methylpiperazin-1-yl)-N-[2-(pyrrolidin-1-yl)ethyl]pyridazin-3-amine
• DTXSID90842810
• 920528-85-4
• 6-(4-Methylpiperazin-1-yl)-N-(2-(pyrrolidin-1-yl)ethyl)pyridazin-3-amine

• Inchi： 1S/C15H26N6/c1-19-10-12-21(13-11-19)15-5-4-14(17-18-15)16-6-9-20-7-2-3-8-20/h4-5H,2-3,6-13H2,1H3,(H,16,17)
• InChI Key： FTCXUVNWSZDPEL-UHFFFAOYSA-N
• SMILES： N1(CCNC2=CC=C(N=N2)N2CCN(C)CC2)CCCC1

Computed Properties

• Exact Mass: 290.22189485g/mol
• Monoisotopic Mass: 290.22189485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 47.5Ų